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The RR6 (Response to Ruxolitinib after 6 months) prognostic model is a clinical tool designed
to predict survival in patients with myelofibrosis (MF) undergoing treatment with the JAK1/JAK2
inhibitor ruxolitinib.[1][2] Developed to address the need for early and reliable predictors of
long-term outcomes, the RR6 model stratifies patients into distinct risk categories based on
their response to the initial six months of therapy.[2][3] This allows for the timely identification of
patients with suboptimal responses who may benefit from alternative therapeutic strategies.[2]

[4]

This technical guide provides a comprehensive overview of the RR6 model, its core
components, quantitative outcomes from key studies, and the experimental protocols
underpinning its development and validation.

Core Components of the RR6 Model

The RR6 model utilizes four risk factors derived from three clinical variables assessed at
baseline, three months, and six months of ruxolitinib treatment.[2][3][5] A scoring system is
employed to categorize patients into low, intermediate, and high-risk groups for overall survival.

[1](6]
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Predictor Variables and Scoring System

The model assigns one point for the presence of each of the following risk factors. The total
score determines the patient's risk category.[6]

Risk Factor Points

Ruxolitinib dose <20 mg twice daily at baseline,
3 months, AND 6 months

Palpable spleen length reduction from baseline
<30% at 3 months AND 6 months

Red blood cell (RBC) transfusion need at 3
months AND/OR 6 months

RBC transfusion need at baseline, 3 months,
AND 6 months

The total score is then used to stratify patients into one of three risk categories:
e Low Risk: < 2 points

e Intermediate Risk: 2 to 4 points

¢ High Risk: > 4 points[6]

Quantitative Outcomes

The RR6 model was developed using data from the RUXOREL-MF study and has been
validated in independent patient cohorts.[2][7] The following tables summarize the key
guantitative outcomes from these studies.

RUXOREL-MF Study (Development Cohort)

The RUXOREL-MF study was a real-world, ambispective, observational study that enrolled 209
patients with myelofibrosis treated with ruxolitinib.[2][7]
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. Median Overall Survival 95% Confidence Interval
Risk Category
(0S) (CI)
Low Risk Not Reached
Intermediate Risk 61 months 43-80 months
High Risk 33 months 21-50 months

Data sourced from Maffioli et
al., Blood Advances, 2022.[8]

Validation Cohort 1

A validation of the RR6 model was performed in a retrospective, single-center cohort of 140

patients with myelofibrosis treated with ruxolitinib.[1]

Risk Category Median Overall Survival (OS)
Low Risk Not Reached

Intermediate Risk 80 months

High Risk 50 months

Data sourced from a 2022 study validating the
RR6 model.[1]

Validation Cohort 2

A further validation study was conducted in a retrospective, single-center cohort of 105 patients
with World Health Organization-defined MF treated with ruxolitinib.[3]
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. Median Overall Survival 95% Confidence Interval
Risk Category
(0S) (CI)
Low Risk Not Reached 49-NR
Intermediate Risk 66 months 34-135
High Risk 22 months 21-35

Data sourced from a 2022
study on the validation and
molecular integration of the
RR6 model.[5]

Experimental Protocols

The development and validation of the RR6 model were based on data from clinical studies
with specific protocols.

RUXOREL-MF Study (RR6 Model Development)

o Study Design: A real-world, ambispective, observational study conducted at 17 centers.[2]

o Participants: 209 patients with primary or secondary myelofibrosis treated with ruxolitinib.[2]

[7]
e Inclusion Criteria (General):
o Diagnosis of primary or secondary myelofibrosis.
o Treatment with ruxolitinib as per standard clinical practice.

» Data Collection: Clinical and laboratory data were collected at the time of myelofibrosis
diagnosis, at the start of ruxolitinib treatment, and at 3, 6, 12, 18, 24, 36, and 48 months of
follow-up.[2]

o Assessments for RR6 Model:

o Ruxolitinib dose.
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o Palpable spleen length.

o Red blood cell transfusion requirement.

Validation Study Protocol

» Study Design: A retrospective, single-center experience.[1]
o Participants: 140 patients with myelofibrosis treated with ruxolitinib.[1]

o Data Analysis: The RR6 prognostic model was applied to the patient data to confirm its
predictive ability.[1]
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Caption: Logical workflow of the RR6 prognostic model.
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Caption: Experimental workflow for the RR6 model.

Signaling Pathways

The RR6 model is a clinical prognostic tool and is not directly based on specific signaling
pathways. However, the mechanism of action of ruxolitinib, a core component of the model's
context, involves the inhibition of the Janus kinase (JAK) signaling pathway. Dysregulation of
the JAK-STAT pathway is a hallmark of myeloproliferative neoplasms, including myelofibrosis.
Ruxaolitinib's inhibition of JAK1 and JAK2 aims to reduce the downstream signaling that drives
the disease's signs and symptoms, such as splenomegaly and constitutional symptoms. The
clinical parameters used in the RR6 model (spleen response, need for transfusions) are
indirect measures of the biological and clinical response to this pathway inhibition.
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Caption: Simplified JAK-STAT signaling pathway and the inhibitory action of ruxolitinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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